Cas no 921521-89-3 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide
• CAS No: 921521-89-3
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 6231272
• PubChem ID: 40887581
• Update Time: 2025-05-22

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide
• F2262-0381
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methoxybenzamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-3-methoxybenzamide
• AKOS024633375
• 921521-89-3

• Inchi： 1S/C22H26N2O4/c1-5-11-24-18-13-16(9-10-19(18)28-14-22(2,3)21(24)26)23-20(25)15-7-6-8-17(12-15)27-4/h6-10,12-13H,5,11,14H2,1-4H3,(H,23,25)
• InChI Key： IJVSZGFHVLYYFF-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(CCC)C(C(C)(C)C1)=O)NC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.9Ų

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide

N-(3,3-Dimethyl-4-Oxo-5-Propyl-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-7-Yl)-3-Methoxybenzamide: A Comprehensive Overview

The compound N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide with CAS No. 921521-89 has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of benzoxazepines, which are known for their versatile roles in drug design and material science.

Recent studies have highlighted the importance of benzoxazepines in the development of novel therapeutic agents. The tetrahydrobenzoxazepine core of this compound provides a rigid framework that can be further modified to enhance its pharmacokinetic properties. Researchers have explored the substitution patterns at various positions of the benzoxazepine ring to optimize its bioavailability and efficacy.

The N-(substituted benzoxazepinyl)-benzamide structure is particularly interesting due to its potential as a kinase inhibitor. Kinases are crucial enzymes involved in various cellular processes, and their dysregulation is implicated in diseases such as cancer and inflammatory disorders. By targeting specific kinases, this compound could potentially serve as a lead molecule for developing new anti-cancer therapies.

One of the most recent advancements in this area involves the use of computational chemistry to predict the binding affinity of this compound to various kinase targets. Molecular docking studies have revealed that the propyl group at position 5 of the benzoxazepine ring plays a critical role in stabilizing interactions with the active site of kinases. Additionally, the methoxy group on the benzamide moiety enhances solubility and improves pharmacokinetic profiles.

Another area of interest is the synthesis of this compound through multicomponent reactions, which offers a more efficient and sustainable approach compared to traditional stepwise synthesis methods. The incorporation of green chemistry principles in its production has made it more environmentally friendly and cost-effective.

In terms of applications beyond pharmacology, this compound has shown promise in materials science as a precursor for advanced polymers and optoelectronic materials. Its aromatic system and functional groups provide opportunities for designing materials with tailored electronic properties.

Furthermore, recent research has explored the use of this compound in catalytic applications. The ability to functionalize its structure with various substituents allows for tuning its catalytic activity towards specific reactions such as C-C bond formation or asymmetric catalysis.

In conclusion, N-(3,3-dimethyl-4-Oxo...) continues to be a focal point in both academic and industrial research due to its structural versatility and wide-ranging applications. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing drug discovery and material innovation.